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Compound of Interest

Compound Name: Inx-SM-56

Cat. No.: B15142636 Get Quote

Essential Safety & Handling Protocol: Inx-SM-56
This document provides critical safety and logistical guidance for the handling and disposal of

Inx-SM-56 (Catalog No.: HY-147179), a potent kinase inhibitor.[1] Adherence to these

procedures is mandatory to ensure personnel safety and minimize environmental

contamination. As a member of the kinase inhibitor class of compounds, which are increasingly

used in targeted cancer therapies, Inx-SM-56 should be handled with care due to its potential

biological activity.[2][3]

Hazard Identification and Engineering Controls
Inx-SM-56 is intended for laboratory research use only.[1] While detailed toxicity data is limited,

compounds of this nature should be treated as potentially hazardous. The primary routes of

exposure are inhalation, ingestion, and skin/eye contact. Engineering controls are the first line

of defense.
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Hazard Class & Controls Specification Source

GHS Classification (Assumed)

Acute Toxicity (Oral/Inhalation),

Skin Irritant, Eye Irritant,

Suspected Mutagen

Industry Best Practice

Primary Engineering Control

Certified Chemical Fume Hood

or Class II Biological Safety

Cabinet

General Laboratory Safety

Secondary Controls

Restricted access to handling

areas. Readily accessible

safety shower and eye wash

station.[1]

[1]

Occupational Exposure Limit

Not Established. Handle as a

potent compound with an OEL

≤ 10 µg/m³.

Prudent Safety Practice

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Inx-SM-56. The level of PPE is

dependent on the specific task being performed.
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Task Hand Protection
Eye/Face

Protection
Lab Coat

Respiratory

Protection

Weighing (Solid)
Double Nitrile

Gloves

Safety Glasses

with Side Shields

& Face Shield

Disposable,

Solid-Front

Gown

NIOSH-approved

N95 Respirator

(or higher)

Solution

Preparation

Double Nitrile

Gloves
Safety Goggles

Disposable,

Solid-Front

Gown

Not required if in

fume hood

Cell

Culture/Animal

Dosing

Double Nitrile

Gloves
Safety Goggles

Disposable,

Solid-Front

Gown

Not required if in

biosafety cabinet

Waste Disposal
Single Nitrile

Gloves

Safety Glasses

with Side Shields

Standard Lab

Coat
Not required

Standard Operating Procedure: Preparation of a 10
mM Stock Solution
This protocol details the steps for safely preparing a stock solution from solid Inx-SM-56.

Materials:

Inx-SM-56 (solid powder)

Anhydrous DMSO (or other appropriate solvent)

Calibrated analytical balance

Spatula

Weigh paper or boat

Appropriate volumetric flasks and pipettes

Vortex mixer
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Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Preparation:

Don all required PPE for handling solids (double gloves, disposable gown, face shield,

N95 respirator).

Prepare the work surface within a certified chemical fume hood by lining it with absorbent,

plastic-backed paper.

Assemble all necessary equipment and reagents inside the fume hood.

Weighing:

Tare the analytical balance with a clean weigh boat.

Carefully transfer the required amount of Inx-SM-56 powder to the weigh boat using a

clean spatula. Avoid creating dust.

Record the exact weight.

Dissolution:

Carefully transfer the weighed powder to the appropriate volumetric flask.

Using a calibrated pipette, add a portion of the solvent (e.g., DMSO) to the flask,

approximately 70-80% of the final volume.

Cap the flask and vortex gently until the solid is completely dissolved.

Add solvent to reach the final target volume and mix thoroughly.

Aliquoting and Storage:

Dispense the stock solution into clearly labeled, dated, and concentration-marked

cryovials.
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Store aliquots at the recommended temperature (e.g., -20°C or -80°C) to maintain stability.

Decontamination:

Wipe down all surfaces, equipment, and the exterior of the primary storage container with

a suitable decontamination solution (e.g., 70% ethanol).

Dispose of all contaminated disposables (gloves, weigh boat, absorbent paper) in the

designated hazardous solid waste stream.

Handling and Disposal Workflow
The following diagram illustrates the lifecycle of Inx-SM-56 in the laboratory, from procurement

to final disposal.
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Figure 1: Safe Handling and Disposal Workflow for Inx-SM-56.
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Spill and Emergency Procedures
Minor Spill (Solid or Liquid in Fume Hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with absorbent material.

Gently collect the material into a hazardous waste container.

Decontaminate the area with a suitable cleaning agent.

Major Spill (Outside Fume Hood):

Evacuate the area immediately.

Alert laboratory supervisor and institutional safety office.

Prevent entry to the area.

Follow institutional guidelines for hazardous material spill cleanup.

Personnel Exposure:

Skin: Immediately flush with copious amounts of water for 15 minutes. Remove

contaminated clothing.

Eyes: Immediately flush with water for 15 minutes at an eye wash station.

Inhalation: Move to fresh air.

Seek immediate medical attention for any exposure.

Waste Disposal Plan
All waste generated from handling Inx-SM-56 must be treated as hazardous. Do not release

into the environment.[4] Disposal must be conducted in accordance with all applicable federal,

state, and local regulations.[1]
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Solid Waste: Includes contaminated gloves, gowns, weigh boats, absorbent paper, and

empty vials. Collect in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Includes unused stock solutions and experimental media containing Inx-SM-
56. Collect in a labeled, sealed, and leak-proof hazardous liquid waste container. Do not mix

with other waste streams unless permitted.

Sharps Waste: Includes contaminated pipette tips, needles, and syringes. Dispose of

immediately into a designated, puncture-proof sharps container for hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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